Cas no 56532-21-9 ([1,1'-Biphenyl]-4,4'-diamine, 3,3'-dichloro-, hydrochloride)

[1,1'-Biphenyl]-4,4'-diamine, 3,3'-dichloro-, hydrochloride structure
56532-21-9 structure
Product Name:[1,1'-Biphenyl]-4,4'-diamine, 3,3'-dichloro-, hydrochloride
CAS No:56532-21-9
MF:C12H11Cl3N2
MW:289.588139772415
CID:348577
PubChem ID:18388537
Update Time:2025-04-19

[1,1'-Biphenyl]-4,4'-diamine, 3,3'-dichloro-, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4,4'-diamine, 3,3'-dichloro-, hydrochloride
    • 4-(4-amino-3-chlorophenyl)-2-chloroaniline,hydrochloride
    • NSC-3524
    • WLN: ZR BG D- 2 &GH &GH
    • 56532-21-9
    • 4-(4-amino-3-chlorophenyl)-2-chloroaniline;hydrochloride
    • DTXSID70593358
    • [1,4'-diamine, 3,3'-dichloro-, dihydrochloride
    • Benzidine,3'-dichloro-, dihydrochloride
    • 3,3'-Dichlorobenzidine hydrochloride
    • 3,3'-Dichloro[1,1'-biphenyl]-4,4'-diamine--hydrogen chloride (1/1)
    • HXFNXEIKMAEASE-UHFFFAOYSA-N
    • SCHEMBL2571374
    • NSC3524
    • 3,3'-dichlorobenzidine hy-drochloride
    • Inchi: 1S/C12H10Cl2N2.ClH/c13-9-5-7(1-3-11(9)15)8-2-4-12(16)10(14)6-8;/h1-6H,15-16H2;1H
    • InChI Key: HXFNXEIKMAEASE-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C1C=CC(=C(C=1)Cl)N)N.Cl

Computed Properties

  • Exact Mass: 287.99903
  • Monoisotopic Mass: 287.998781g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 213
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • PSA: 52.04
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